Cas no 1804952-93-9 (3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The bromine atom at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The carboxylic acid moiety allows for additional derivatization or salt formation, broadening its utility in intermediate synthesis. This compound is particularly useful in the development of pharmaceuticals and specialty chemicals, where precise molecular modifications are required. Its well-defined structure ensures consistent performance in synthetic workflows.

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid structure

1804952-93-9 structure

Product Name:3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

CAS No:1804952-93-9

MF:C₈H₆BrF₂NO₂

MW:266.039548397064

CID:4809610

Update Time:2025-05-28

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
- Inchi： 1S/C8H6BrF2NO2/c1-3-2-12-6(7(10)11)5(9)4(3)8(13)14/h2,7H,1H3,(H,13,14)
- InChI Key： QJLFAXAIHBMBEI-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=C(C)C=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
XLogP3: 2.1
Topological Polar Surface Area: 50.2

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059131-1g	3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid	1804952-93-9	97%	1g	$1,519.80	2022-04-01

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

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